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Compound of Interest

Compound Name: [Alal7]-MCH

Cat. No.: B15607526

Introduction Melanin-concentrating hormone (MCH) is a cyclic neuropeptide that plays a
significant role in regulating energy homeostasis, feeding behavior, stress, and anxiety.[1][2] In
rodents, MCH exerts its effects primarily through the MCH receptor 1 (MCHR1), a G-protein-
coupled receptor (GPCR) widely expressed in the brain.[3] Activation of MCHRL1 is known to
stimulate food intake (orexigenic effect).[3]

[Alal7]-MCH is a synthetic analog of MCH. It functions as a potent MCH receptor agonist,
displaying high selectivity for MCHR1 over MCHR2.[4][5] This makes it a valuable tool for
researchers studying the physiological and behavioral effects mediated by the MCH system.
These application notes provide a comprehensive guide for the in vivo administration of
[Alal7]-MCH to rodent models.

Data Presentation

Quantitative data for [Alal7]-MCH and related MCH receptor modulators are summarized
below. These values are essential for experimental design, including the preparation of
appropriate concentrations and the selection of dose ranges.

Table 1: Biological Activity of [Alal7]-MCH This table summarizes the receptor binding affinity
(Ki) and functional potency (EC50) of [Alal17]-MCH.
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Parameter Receptor Value Reference
Binding Affinity (Ki) MCHR1 0.16 nM [4][5][6]
MCHR2 34 nM [4][5][6]
Functional Potency

MCHR1 17 nM [4][5]
(EC50)
MCHR?2 54 nM [4]1[5]

Table 2: Example In Vivo Administration Parameters for MCH Receptor Modulators This table
provides examples of dosages and administration routes from studies using MCH agonists and
antagonists in rodents. These can serve as a starting point for designing dose-response
studies with [Ala17]-MCH.
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Compoun Compoun . Dose Observed Referenc
Species Route
d Type d Range Effect e
MCH ) Increased
] NEI-MCH Rat i.C.V. 5 nmol/kg ] [7]
Agonist food intake
Blocked
Peptide _ 0.5-50 MCH-
_ S38151 Rat i.c.v. _ [7118]
Antagonist nmol/kg induced
feeding
Limited
Peptide Mouse ] 10-30
) S38151 i.p. body [7]
Antagonist (ob/ob) mg/kg ) )
weight gain
Modest
Small N
conditione
Molecule DABA-821 Rat p.o. 10 mg/kg [9]
) d taste
Antagonist )
aversion
Sensitizatio
Small
SNAP ] n to
Molecule Rat i.p. 20 mg/kg ) [10]
) 94847 dopamine
Antagonist _
agonists
Small High brain
Molecule AZD1979 Mouse p.o. 30 mg/kg penetrabilit  [11]
Antagonist y

Signaling Pathways and Experimental Workflow

MCH Receptor 1 Signaling Pathway [Alal7]-MCH, acting as an agonist, binds to the MCHR1,
a GPCR that couples to inhibitory (Gi) and activating (Gq) G-proteins. This dual signaling

cascade ultimately modulates neuronal excitability and cellular function.
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1. Animal Acclimatization | _ _
(e.g., 1-2 weeks)

2. Surgical Procedures (if needed)
(e.g., i.c.v. cannula implantation)

3. Post-Surgical Recovery
(e.g., 1 week)

:

4, Baseline Measurements
(e.g., food intake, body weight)

.

5. Randomization
(Vehicle and Treatment Groups)

6. Compound Administration

([Ala17]-MCH or Vehicle)

7. Behavioral/Physiological Assay
(e.g., Food Intake Monitoring)

.

8. Data & Sample Collection
(e.g., measurements, tissue harvesting)

9. Statistical Analysis

(10. Interpretation & Results)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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